8-Hydroxyoctanoic acid

Specification

• Description: 8-Hydroxyoctanoic acid is one of the constituents of ‘‘Royal jelly′′ acid found in herbhoneys and genuine honeys.; 8-hydroxyoctanoic acid is an omega-hydroxy fatty acid that is caprylic acid in which one of the hydrogens of the terminal methyl group is replaced by a hydroxy group. It is an omega-hydroxy fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It derives from an octanoic acid.; 8-hydroxy caprylic acid, also known as Omega-hydroxyoctanoic acid or Omega-hydroxycaprylate, is classified as a medium-chain hydroxy acids or a derivative. A medium-chain hydroxy acids or a derivative are hydroxy acids with a 6 to 12 carbon atoms long side chain. 8-hydroxy caprylic acid is considered a slightly soluble (in water), acidic compound. 8-hydroxy caprylic acid can be synthesized from octanoic acid. 8-hydroxy caprylic acid can be synthesized into oscr#14 and mono(7-carboxyheptyl) phthalate. 8-hydroxy caprylic acid is a Fatty Acid lipid molecule.
• CAS No.: 764-89-6
• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 8-hydroxyoctanoic acid
• Standard InChI: InChI=1S/C8H16O3/c9-7-5-3-1-2-4-6-8(10)11/h9H,1-7H2,(H,10,11)
• Standard InChI Key: KDMSVYIHKLZKET-UHFFFAOYSA-N
• SMILES: C(CCCC(=O)O)CCCO
• Canonical SMILES: C(CCCC(=O)O)CCCO